Cas no 312940-41-3 (4,5-Dimethyl-2-(2-methylpropanamido)thiophene-3-carboxylic Acid)

4,5-Dimethyl-2-(2-methylpropanamido)thiophene-3-carboxylic Acid is a specialized thiophene derivative with a carboxyl functional group and an isobutyramide substituent. This compound is of interest in pharmaceutical and agrochemical research due to its heterocyclic structure, which serves as a versatile scaffold for further chemical modifications. The presence of both electron-donating methyl groups and an amide linkage enhances its potential as an intermediate in the synthesis of biologically active molecules. Its well-defined molecular structure allows for precise reactivity in coupling reactions, making it valuable for applications in medicinal chemistry and material science. The compound is typically characterized by high purity and stability under standard storage conditions.

4,5-Dimethyl-2-(2-methylpropanamido)thiophene-3-carboxylic Acid structure

312940-41-3 structure

Product Name:4,5-Dimethyl-2-(2-methylpropanamido)thiophene-3-carboxylic Acid

CAS No:312940-41-3

MF:C₁₁H₁₅NO₃S

MW:241.306701898575

MDL:MFCD00450035

CID:1086514

PubChem ID:759991

Update Time:2025-06-07

4,5-Dimethyl-2-(2-methylpropanamido)thiophene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 2-Isobutyramido-4,5-dimethylthiophene-3-carboxylic acid
- 4,5-dimethyl-2-(2-methylpropanoylamino)thiophene-3-carboxylic acid
- 2-(Isobutyrylamino)-4,5-dimethylthiophene-3-carboxylic acid
- 3-Thiophenecarboxylic acid, 4,5-dimethyl-2-[(2-methyl-1-oxopropyl)amino]-
- HMS1554G06
- CCG-107102
- BS-36759
- EU-0038814
- SR-01000438529
- MFCD00450035
- 4,5-dimethyl-2-(2-methylpropanamido)thiophene-3-carboxylic acid
- Cambridge id 7118034
- CS-0257291
- SR-01000438529-1
- Z55175765
- 2-(isobutyrylamino)-4,5-dimethyl-3-thiophenecarboxylic acid
- STK744599
- G30027
- 2-Isobutyramido-4,5-dimethylthiophene-3-carboxylicacid
- 4,5-dimethyl-2-[(2-methylpropanoyl)amino]thiophene-3-carboxylic acid
- DTXSID90353971
- 312940-41-3
- TimTec1_007178
- AE-848/34079045
- Oprea1_102775
- EN300-66837
- AKOS000129879
- 4,5-Dimethyl-2-(2-methylpropanamido)thiophene-3-carboxylic Acid
- MDL： MFCD00450035
- Inchi： 1S/C11H15NO3S/c1-5(2)9(13)12-10-8(11(14)15)6(3)7(4)16-10/h5H,1-4H3,(H,12,13)(H,14,15)
- InChI Key： ZERSOEDAIIYKFS-UHFFFAOYSA-N
- SMILES： S1C(C)=C(C)C(C(=O)O)=C1NC(C(C)C)=O

Computed Properties

Exact Mass: 241.07735
Monoisotopic Mass: 241.07726451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 94.6Å²

Experimental Properties

Density: 1.266
Melting Point: NA
Boiling Point: 421.7°C at 760 mmHg
Flash Point: 208.9°C
Refractive Index: 1.594
PSA: 66.4
Vapor Pressure: 0.0±1.1 mmHg at 25°C

4,5-Dimethyl-2-(2-methylpropanamido)thiophene-3-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4,5-Dimethyl-2-(2-methylpropanamido)thiophene-3-carboxylic Acid Pricemore >>

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